Cas no 82070-00-6 (7-hydroxy-8-Quinolinecarboxaldehyde)

7-hydroxy-8-Quinolinecarboxaldehyde structure
82070-00-6 structure
Product Name:7-hydroxy-8-Quinolinecarboxaldehyde
CAS No:82070-00-6
MF:C10H7NO2
MW:173.168082475662
CID:1118277
PubChem ID:135688011
Update Time:2025-04-23

7-hydroxy-8-Quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-8-Quinolinecarboxaldehyde
    • BDBM111384
    • US8614253, 34-3
    • 82070-00-6
    • SCHEMBL1644619
    • 7-hydroxyquinoline-8-carbaldehyde
    • CHEMBL3665064
    • Inchi: 1S/C10H7NO2/c12-6-8-9(13)4-3-7-2-1-5-11-10(7)8/h1-6,13H
    • InChI Key: USROEJBTXWQSKM-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=CC=CN=C2C=1C=O

Computed Properties

  • Exact Mass: 173.047678466g/mol
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.2Ų

7-hydroxy-8-Quinolinecarboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189000656-250mg
7-Hydroxyquinoline-8-carboxaldehyde
82070-00-6 98%
250mg
$740.15 2023-09-01
Alichem
A189000656-500mg
7-Hydroxyquinoline-8-carboxaldehyde
82070-00-6 98%
500mg
$1164.64 2023-09-01
Alichem
A189000656-1g
7-Hydroxyquinoline-8-carboxaldehyde
82070-00-6 98%
1g
$1927.61 2023-09-01

Additional information on 7-hydroxy-8-Quinolinecarboxaldehyde

Professional Introduction to 7-Hydroxy-8-Quinolinecarboxaldehyde (CAS No: 82070-00-6)

7-Hydroxy-8-quinolinecarboxaldehyde, also known by its CAS number 82070-00-6, is a synthetic organic compound that belongs to the family of quinoline derivatives. This compound has gained significant attention in recent years due to its diverse applications in various fields, including biomedical research, pharmaceutical development, and analytical chemistry. Its unique structure, featuring a hydroxyl group at position 7 and an aldehyde group at position 8 on the quinoline ring, makes it a versatile molecule for numerous scientific investigations.

The synthesis of 7-hydroxy-8-quinolinecarboxaldehyde involves complex organic reactions that require precise control over reaction conditions to ensure purity and yield. Its structural similarity to other quinoline derivatives positions it as a valuable tool in the study of bioactive compounds, particularly those with potential antioxidant, anti-inflammatory, or anticancer properties.

Recent studies have highlighted the compound's ability to act as a fluorescent probe in bioimaging applications. Its inherent fluorescence properties make it suitable for use in in vivo and in vitro imaging modalities, enabling researchers to visualize cellular processes with high sensitivity and resolution. This has opened up new avenues for its application in disease diagnostics and therapeutic monitoring.

Another promising area of research involving 7-hydroxy-8-quinolinecarboxaldehyde is its potential as a cancer therapeutic. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, suggesting that it may serve as a novel anticancer agent. Furthermore, its selective toxicity towards cancer cells makes it an attractive candidate for targeted therapies, minimizing damage to healthy tissues.

Additionally, the compound has shown remarkable efficacy in sensing and detection applications. Its sensitivity to metal ions and other environmental factors enables its use as a reliable sensor in analytical chemistry. This property has been leveraged to develop innovative methods for detecting trace amounts of heavy metals in biological fluids and environmental samples, contributing to the advancement of public health and Environmental Monitoring.

The development of 7-hydroxy-8-quinolinecarboxaldehyde-based materials has also expanded into the realm of nanootechnology. Researchers have successfully incorporated this compound into nanoparticle systems, enhancing their stability and biocompatibility. These nanoparticles hold great promise for cancer diagnosis, drug delivery, and imaging-guided therapy.

In summary, 7-hydroxy-8-quinolinecarboxaldehyde is a multifaceted compound with vast potential in the biomedical sciences. Its unique properties make it an invaluable asset for researchers seeking innovative solutions in disease treatment, bioimaging, and sensors development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of biomedical research and clinical applications.

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